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Compound of Interest

Compound Name: Strontium citrate

Cat. No.: B1594227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, purification, and

characterization of strontium citrate for research and pharmaceutical development purposes.

The protocols outlined below are based on established chemical principles and available

literature.

Introduction
Strontium citrate is a salt of strontium and citric acid that has garnered significant interest in

the biomedical field, particularly for its potential role in bone health. Strontium, being chemically

similar to calcium, can be incorporated into bone tissue. Research suggests that strontium may

stimulate bone formation and inhibit bone resorption, making it a candidate for the study and

development of treatments for osteoporosis and other bone-related disorders. For research

and drug development, the availability of high-purity strontium citrate is crucial to ensure the

reliability and reproducibility of experimental results. This document provides detailed protocols

for its synthesis and purification.

Synthesis of Strontium Citrate
The synthesis of strontium citrate is typically achieved through the reaction of a strontium salt,

such as strontium carbonate, with citric acid in an aqueous solution. The reaction proceeds as

follows:
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3SrCO₃ + 2C₆H₈O₇ → Sr₃(C₆H₅O₇)₂ + 3H₂O + 3CO₂

2.1. Materials and Equipment

Strontium Carbonate (SrCO₃), high purity

Citric Acid (C₆H₈O₇), anhydrous, high purity

Deionized Water

Reaction vessel (e.g., three-necked round-bottom flask)

Heating mantle with magnetic stirrer[1][2][3][4][5]

Condenser

Thermometer

pH meter

2.2. Experimental Protocol: Synthesis

Reactant Preparation: In a reaction vessel, dissolve citric acid in deionized water. A typical

molar ratio of strontium carbonate to citric acid is 3:2. For example, use a ratio of 3.3-3.6

parts citric acid to 2.5-2.9 parts strontium carbonate powder by weight, with 1.0-1.3 parts

water.[6]

Reaction Setup: Equip the reaction vessel with a condenser, a magnetic stirrer, and a

thermometer.

Reaction: Slowly add the strontium carbonate powder to the citric acid solution while stirring

continuously.

Heating: Heat the reaction mixture to a temperature of 60-80°C.[6]

Reaction Time: Maintain the temperature and stirring for 180-240 minutes to ensure the

reaction goes to completion.[6] The evolution of carbon dioxide gas will be observed.
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Maturation: After the initial reaction period, allow the mixture to stand for 50-60 minutes at

the reaction temperature to mature.[6]

Crystallization: Stir the mixture for an additional 60-70 minutes as it cools to facilitate the

crystallization of strontium citrate.[6]

Isolation: Collect the precipitated strontium citrate by vacuum filtration using a Büchner

funnel.[7][8][9][10][11]

Purification of Strontium Citrate
To achieve high purity suitable for research purposes, the synthesized strontium citrate
should be purified, typically by recrystallization. This process relies on the principle that the

solubility of strontium citrate is higher in hot water than in cold water.

3.1. Materials and Equipment

Crude Strontium Citrate

Deionized Water

Beakers

Hotplate with magnetic stirrer

Büchner funnel and filter flask[7][8][9][10][11]

Filter paper

Vacuum oven[12][13][14][15][16]

3.2. Experimental Protocol: Recrystallization

Dissolution: In a beaker, add a minimal amount of hot deionized water to the crude

strontium citrate and heat the mixture on a hotplate while stirring until the solid is

completely dissolved.
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Hot Filtration (Optional): If any insoluble impurities are present, perform a hot filtration to

remove them.

Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Further

cooling in an ice bath can enhance crystal formation.

Isolation: Collect the purified strontium citrate crystals by vacuum filtration using a Büchner

funnel.

Washing: Wash the crystals with a small amount of cold deionized water to remove any

remaining soluble impurities.

Drying: Dry the purified strontium citrate in a vacuum oven at a suitable temperature (e.g.,

60-80°C) until a constant weight is achieved.[12][13][14][15][16]

Characterization of Strontium Citrate
The purity and identity of the synthesized strontium citrate should be confirmed using various

analytical techniques.

4.1. Analytical Techniques

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in

the molecule. The spectrum is expected to show characteristic peaks for carboxylate (C=O

and C-O) and hydroxyl (O-H) groups.

X-ray Diffraction (XRD): To confirm the crystalline structure of the compound. Each

crystalline solid has a unique diffraction pattern that can be used for identification.[17][18]

Elemental Analysis (e.g., Inductively Coupled Plasma Mass Spectrometry - ICP-MS or X-ray

Fluorescence - XRF): To determine the elemental composition and confirm the stoichiometry

of strontium in the compound.[19][20][21][22]

Thermogravimetric Analysis (TGA): To determine the water of hydration content and the

thermal stability of the compound.

4.2. Data Presentation
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Parameter Specification Analytical Method

Appearance White crystalline powder Visual Inspection

Solubility in Water (25°C) ~0.4 g/L Gravimetric

Purity (Assay) >99.5% ICP-MS or XRF

Identification (FTIR)
Conforms to reference

spectrum
FTIR

Crystal Structure Conforms to reference pattern XRD

Experimental Workflow and Logic Diagrams
5.1. Synthesis and Purification Workflow

Synthesis Purification

Citric Acid + Strontium Carbonate + Water Reaction
(60-80°C, 180-240 min)

Maturation
(50-60 min) Crystallization Vacuum Filtration Crude Strontium Citrate Dissolution in Hot Water Hot Filtration (optional) Recrystallization (Cooling) Vacuum Filtration Washing with Cold Water Drying in Vacuum Oven Pure Strontium Citrate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of strontium citrate.

5.2. Characterization Logic
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Purified Strontium Citrate

FTIR Spectroscopy X-ray Diffraction Elemental Analysis
(ICP-MS/XRF) Thermogravimetric Analysis

Identity Confirmed Purity Confirmed

Click to download full resolution via product page

Caption: Logic diagram for the characterization of purified strontium citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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